1-acetyl-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]azetidine-3-carboxamide

• IUPAC Name: 1-acetyl-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C14H14N4O2S/c1-9(19)18-6-11(7-18)13(20)17-14-16-12(8-21-14)10-3-2-4-15-5-10/h2-5,8,11H,6-7H2,1H3,(H,16,17,20)
• InChI Key: QUMUZJBUJKVXML-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CC(C1)C(=O)NC2=NC(=CS2)C3=CN=CC=C3
• Molecular Formula: C14H14N4O2S
• Molecular Weight: 302.35 g/mol

Description

The compound “1-acetyl-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]azetidine-3-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a pyridine ring, a thiazole ring, and an azetidine ring. These types of compounds are often synthesized for their potential biological activities.

Synthesis Analysis

While the specific synthesis process for this compound isn’t available, similar compounds are often synthesized through multistep reactions involving the formation of the various rings and the attachment of the functional groups. The synthesis often involves reactions such as condensation, substitution, and cyclization.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridine, thiazole, and azetidine rings, along with the acetyl and carboxamide functional groups. The presence of these groups can influence the compound’s reactivity and potential biological activity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. The presence of the various rings and functional groups can allow for a variety of reactions to occur, such as substitutions, additions, and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group could increase its solubility in polar solvents. The compound’s reactivity would also be influenced by the presence of the various rings and functional groups.

Mechanism of Action

Target of Action

Compounds containing similar structures, such as imidazole and thiazole, have been reported to show a broad range of biological activities . These activities include antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Compounds with similar structures often interact with their targets through hydrogen bonding, electrostatic interactions, and other non-covalent interactions . These interactions can lead to changes in the target’s function, which can result in various biological effects .

Biochemical Pathways

For example, imidazole-containing compounds have been reported to affect pathways related to inflammation, tumor growth, diabetes, allergies, fever, viral infections, oxidative stress, amoebic infections, helminthic infections, fungal infections, and ulcerogenesis .

Pharmacokinetics

Compounds with similar structures, such as imidazole, are known to be highly soluble in water and other polar solvents, which can influence their absorption and distribution . The metabolism and excretion of these compounds can also be influenced by various factors, including their chemical structure and the presence of functional groups .

Result of Action

For example, they can inhibit the growth of bacteria, mycobacteria, tumors, and fungi, reduce inflammation and fever, prevent oxidative damage, kill amoebae and helminths, and prevent ulcer formation .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other substances can affect the compound’s solubility, stability, and interaction with its targets . .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activities. It’s important to handle all chemicals with appropriate safety precautions. In general, compounds with similar structures can be non-toxic to human cells.

Future Directions

The future research directions for this compound could involve further exploring its synthesis and potential biological activities. This could include optimizing the synthesis process, testing the compound against various biological targets, and investigating its potential use in the treatment of various diseases.